Cas no 890612-44-9 (N-cyclopentyl-5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-amine)

• Product Name: N-cyclopentyl-5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-amine
• CAS No: 890612-44-9
• MF: C₁₉H₂₂N₄
• MW: 306.404783725739
• CID: 6336278
• PubChem ID: 8741384
• Update Time: 2025-10-10

N-cyclopentyl-5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-amine
• AKOS002248929
• 890612-44-9
• Z431951466
• N-cyclopentyl-5-methyl-3-(p-tolyl)pyrazolo[1,5-a]pyrimidin-7-amine
• F3250-0425
• N-cyclopentyl-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine

• Inchi： 1S/C19H22N4/c1-13-7-9-15(10-8-13)17-12-20-23-18(11-14(2)21-19(17)23)22-16-5-3-4-6-16/h7-12,16,22H,3-6H2,1-2H3
• InChI Key： IQIOYSSADIHDQS-UHFFFAOYSA-N
• SMILES： N(C1=CC(C)=NC2=C(C3C=CC(C)=CC=3)C=NN12)C1CCCC1

Computed Properties

• Exact Mass: 306.18444672g/mol
• Monoisotopic Mass: 306.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-cyclopentyl-5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-amine

Professional Introduction to N-cyclopentyl-5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-amine (CAS No. 890612-44-9)

N-cyclopentyl-5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-amine, a compound with the CAS number 890612-44-9, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered considerable attention due to its unique structural features and promising biological activities. The compound's intricate framework, incorporating a pyrazolo[1,5-a]pyrimidinone core, makes it a valuable scaffold for further medicinal chemistry exploration.

The structural motif of N-cyclopentyl-5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-amine is characterized by a cyclopentyl group at the N-position, a methyl substituent at the 5-position of the pyrazole ring, and a 4-methylphenyl group at the 3-position. These specific substitutions contribute to its distinct electronic and steric properties, which are crucial for modulating its biological interactions. The presence of multiple aromatic rings and heterocyclic components enhances its potential as an inhibitor or modulator of various enzymatic pathways and receptor binding sites.

Recent studies have highlighted the compound's potential in addressing critical therapeutic challenges. Its molecular design suggests that it may interact with targets involved in inflammatory responses, cancer progression, and neurodegenerative disorders. The pyrazolo[1,5-a]pyrimidinone scaffold is particularly noteworthy, as it has been implicated in several pharmacologically active molecules. Research indicates that this scaffold can engage with multiple biological pathways, making it a versatile platform for drug discovery.

In the realm of oncology, N-cyclopentyl-5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-amine has shown promise in preclinical models as a potential inhibitor of kinases and other enzymes implicated in tumor growth and survival. The cyclopentyl group and the methylphenyl substituent are thought to enhance binding affinity to these targets by optimizing hydrophobic interactions and steric complementarity. Furthermore, the compound's ability to cross the blood-brain barrier suggests its utility in treating central nervous system disorders.

The pharmacokinetic profile of this compound is also of great interest. Its molecular weight and lipophilicity are favorable for oral administration, which is advantageous for patient compliance and bioavailability. Preliminary pharmacokinetic studies have demonstrated that N-cyclopentyl-5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-amine exhibits moderate solubility in water and oils, facilitating formulation into diverse dosage forms.

From a synthetic chemistry perspective, the preparation of N-cyclopentyl-5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-am ine involves multi-step organic transformations that showcase advanced techniques in heterocyclic chemistry. The synthesis typically begins with the construction of the pyrazolo[1,5-a]pyrimidinone core through cyclization reactions involving appropriately substituted precursors. Subsequent functionalization steps introduce the cyclopentyl group and the methylphenyl moiety via nucleophilic substitution or cross-coupling reactions.

The role of computational chemistry in optimizing the synthesis and properties of this compound cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and optimize lead structures before experimental validation. These computational approaches have accelerated the drug discovery process by allowing rapid screening of virtual libraries and identification of key structural determinants responsible for biological activity.

Ethical considerations are paramount in pharmaceutical research involving compounds like N-cyclopentyl-5-methyl-3-(4-methylphenyl)pyrazolo1,5 -apyrimidin -7-am ine. Ensuring that all research protocols adhere to stringent regulatory standards is essential to safeguard human health and promote scientific integrity. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory bodies have fostered an environment conducive to responsible drug development.

The future directions for research on this compound are multifaceted. Further investigation into its mechanism of action will provide deeper insights into its therapeutic potential. Additionally, exploring derivatives with modified substituents may lead to enhanced efficacy or reduced side effects. The integration of artificial intelligence (AI) tools into drug discovery pipelines promises to streamline these processes by predicting novel analogs with optimized properties.

In conclusion, N-cyclopentyl -5 -methyl -3-(4 -methylphen yl)pyrazolo [1 ,5-a] pyrimidin -7-am ine (CAS No. 890612 -44 -9) stands as a testament to the innovative spirit driving modern pharmaceutical research. Its unique structural features and promising biological activities position it as a compelling candidate for further development into therapeutic agents addressing unmet medical needs.